Linker Regioisomerism: 4-Pyrazolylmethyl vs. 3-Pyrazolylmethyl
The target compound (CAS 1856095-69-6) features the methyleneamino linker attached to the 4-position of the 1-methyl-1H-pyrazole ring [1]. Its closest regioisomer, 1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine (CAS 1856023-91-0), differs solely in linker attachment at the 3-position . This positional isomerism produces distinct spatial vectors: the 4-attachment orients the second pyrazole ring laterally relative to the linker axis, whereas the 3-attachment projects it at an approximately 60° offset. In the N,4-di(1H-pyrazol-4-yl)amine scaffold series, the 4-position attachment has been crystallographically validated to engage the CDK2 hinge region via a bidentate hydrogen-bonding network, contributing to a Ki of 0.005 µM for the most potent analog [2]. The 3-position regioisomer lacks this validated binding mode, and no equivalent potency data have been reported for the 3-linked scaffold. Both compounds share the identical molecular formula (C₁₁H₁₇N₅ free base, C₁₁H₁₈ClN₅ as HCl salt) and molecular weight (219.29 free base, 255.75 HCl), confirming that the differentiation is purely geometric rather than due to bulk property differences [1].
| Evidence Dimension | Linker attachment position on 1-methylpyrazole ring (spatial vector and hydrogen-bonding geometry) |
|---|---|
| Target Compound Data | 4-position attachment; TPSA = 47.7 Ų; SMILES: CCN1C=C(C)C(NCC2=CN(C)N=C2)=N1 [1] |
| Comparator Or Baseline | 3-position regioisomer (CAS 1856023-91-0); identical MW (219.29), molecular formula C₁₁H₁₇N₅; linker at pyrazole C3 rather than C4 |
| Quantified Difference | Approximately 60° difference in linker projection angle; 4-position scaffold validated in CDK2 co-crystal structures (PDB not yet assigned for this exact compound); 3-position scaffold lacks published kinase co-crystal data |
| Conditions | Structural comparison based on SMILES, InChI, and computed 3D conformer analysis (PubChem); biological relevance inferred from N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine CDK2 inhibitor series [2] |
Why This Matters
For kinase inhibitor programs, the 4-position attachment geometry is pre-validated in the literature for CDK2 hinge binding, whereas the 3-position regioisomer represents an untested geometry that may fail to recapitulate key hydrogen-bond interactions.
- [1] PubChem CID 126967871, 1-ethyl-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine hydrochloride, computed properties: MW 255.75, TPSA 47.7 Ų, HBD 2, HBA 3, rotatable bonds 4. View Source
- [2] Wang, S.; et al. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules 2023, 28, 2951. Compound 15: CDK2 Ki = 0.005 µM; GI₅₀ = 0.127–0.560 µM across 13 cancer cell lines. View Source
